2-Methyl-2-phenyl-cyclopentanone
Cat. No. B1620242
Key on ui cas rn:
50390-68-6
M. Wt: 174.24 g/mol
InChI Key: TYRYXIDSYINSHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08637525B2
Procedure details
To a slurry of 60% NaH (125 mg, 3.12 mmol) in DME (3571 μL) at 0° C. was added 2-phenylcyclopentanone (500 mg, 3.12 mmol). After stirring for 1 h, MeI (898 μL, 14.36 mmol) was added, and the solution heated to reflux for 2 h. The reaction was poured onto ice and extracted 3 times into Et2O. The organic extracts were washed with brine, dried over MgSO4, filtered and concentrated in vacuo. Applied to Silica gel and eluted with an EtOAc/Hex gradient to afford 2-methyl-2-phenylcyclopentanone (401.7 mg, 2.305 mmol, 73.9% yield). LC-MS (M+H)+=175.1. 1H NMR (500 MHz, CDCl3) δ ppm 7.29-7.37 (4H, m), 7.20-7.24 (1H, m), 2.54 (1H, dt, J=12.51, 6.26 Hz), 2.34 (2H, t, J=7.63 Hz), 1.82-2.05 (3H, m), 1.38 (3H, s).
Yield
73.9%
Identifiers
|
REACTION_CXSMILES
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[H-].[Na+].[C:3]1([CH:9]2[CH2:13][CH2:12][CH2:11][C:10]2=[O:14])[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[CH3:15]I>COCCOC>[CH3:15][C:9]1([C:3]2[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=2)[CH2:13][CH2:12][CH2:11][C:10]1=[O:14] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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125 mg
|
|
Type
|
reactant
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|
Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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|
Smiles
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C1(=CC=CC=C1)C1C(CCC1)=O
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|
Name
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|
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Quantity
|
3571 μL
|
|
Type
|
solvent
|
|
Smiles
|
COCCOC
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Step Two
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Name
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|
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Quantity
|
898 μL
|
|
Type
|
reactant
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|
Smiles
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CI
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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After stirring for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the solution heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 h
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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|
Details
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The reaction was poured onto ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted 3 times into Et2O
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WASH
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Type
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WASH
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|
Details
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The organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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WASH
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Type
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WASH
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|
Details
|
Applied to Silica gel and eluted with an EtOAc/Hex gradient
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(C(CCC1)=O)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 2.305 mmol | |
| AMOUNT: MASS | 401.7 mg | |
| YIELD: PERCENTYIELD | 73.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
